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Compound of Interest

Compound Name:
Ethyl 3-(2-bromophenyl)-3-

oxopropanoate

Cat. No.: B1273624 Get Quote

Essential Safety and Handling Guide for Ethyl 3-
(2-bromophenyl)-3-oxopropanoate
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Ethyl 3-(2-bromophenyl)-3-
oxopropanoate (CAS No: 50671-05-1). Adherence to these procedures is essential for

ensuring laboratory safety and minimizing environmental impact.

Hazard Identification and Personal Protective
Equipment (PPE)
Ethyl 3-(2-bromophenyl)-3-oxopropanoate is a chemical that requires careful handling due

to its potential health hazards. The available safety information indicates the following hazards:

H302: Harmful if swallowed.

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]
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A comprehensive personal protective equipment (PPE) strategy is mandatory to mitigate these

risks.

Protection Type
Minimum

Requirement

Recommended for

High-Risk

Operations

Rationale

Eye/Face Protection

ANSI-approved safety

goggles with side

shields.[2]

Full-face shield worn

over safety goggles.

[2][3]

Protects against

chemical splashes

and airborne particles

that can cause serious

eye irritation.[4]

Hand Protection

Chemical-resistant

gloves (e.g., Nitrile).

Inspect gloves for

degradation or

punctures before use.

[2][3][4]

Double-gloving with

appropriate material.

Consult glove

compatibility charts for

extended contact.[2]

[3]

Provides a barrier

against skin contact to

prevent irritation.[3][4]

Body Protection

Laboratory coat, long

pants, and closed-

toe/heel shoes.[2]

Flame-resistant lab

coat for flammable

compounds.

Protects skin from

accidental splashes

and contamination.[2]

[4]

Respiratory Protection

Not generally required

when handled in a

certified chemical

fume hood.

A NIOSH/MSHA or

European Standard

EN 149 approved

respirator if exposure

limits are exceeded or

if irritation or other

symptoms are

experienced.

Protects against

inhalation of vapors or

aerosols that may

cause respiratory

irritation.[5]

Operational Plan: From Receipt to Disposal
Safe handling of Ethyl 3-(2-bromophenyl)-3-oxopropanoate necessitates strict adherence to

the following operational protocols, from the moment the chemical is received to its final
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disposal.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store the chemical in a cool, dry, and well-ventilated area, away from direct sunlight and

heat.[2][6]

Keep the container tightly sealed to prevent the release of fumes.[2][6]

Store at room temperature as indicated by the supplier.

If flammable, store in a designated flammable liquids cabinet.[2]

2. Handling and Use - Experimental Protocol:

All weighing and handling of Ethyl 3-(2-bromophenyl)-3-oxopropanoate must be conducted

within a certified laboratory chemical fume hood to prevent inhalation exposure.[2][4]

Preparation: Before starting, ensure the fume hood is clean and uncluttered.[3][4] Assemble

all necessary equipment, such as a calibrated analytical balance, weighing paper or boat,

spatula, and appropriately labeled waste containers.[3] Cover the work surface with

absorbent, disposable bench paper.[4]

Donning PPE: Put on all required personal protective equipment as outlined in the table

above, including a lab coat, safety goggles, and chemical-resistant gloves.[2][3]

Weighing and Transfer: Carefully measure and transfer the liquid compound using

appropriate glassware. Handle with care to avoid splashing or generating aerosols.

Reaction Setup: If preparing a solution, slowly add the compound to the solvent in the

reaction vessel within the fume hood.[4] Keep containers sealed when not in use.[6]

Post-Handling: After use, decontaminate all glassware and the work surface.[2] Remove

PPE carefully, avoiding contact with the outer surfaces of the gloves.[2] Wash hands

thoroughly with soap and water after handling.[4][6] Do not eat, drink, or smoke in the

laboratory.[4]
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3. Disposal Plan:

Waste containing Ethyl 3-(2-bromophenyl)-3-oxopropanoate must be treated as hazardous

waste and disposed of in accordance with local, state, and federal regulations.[3]

Waste Segregation: This compound is a halogenated organic compound.[7] As such, all

waste streams containing it must be collected separately from non-halogenated waste.[7][8]

Liquid Waste: Collect all solutions containing the compound in a designated, clearly

labeled, and sealed hazardous waste container for halogenated organic solvents.[4]

Solid Waste: Contaminated lab supplies such as pipette tips, gloves, and weighing boats

must be collected in a designated solid hazardous waste container.[2][3]

Container Disposal: Empty containers should be triple-rinsed with a suitable solvent. The

rinsate must be collected as hazardous liquid waste.[3] The rinsed container can then be

disposed of according to institutional guidelines.[3]

Disposal Method: All hazardous waste must be disposed of through a licensed hazardous

waste disposal service.[4] The primary disposal method for halogenated organic compounds

is typically high-temperature incineration.[4] Do not dispose of this chemical down the drain

or in regular trash.[4]

Quantitative Data
The following table summarizes the key physicochemical properties of Ethyl 3-(2-
bromophenyl)-3-oxopropanoate and a related isomer for comparison.
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Property
Ethyl 3-(2-bromophenyl)-3-
oxopropanoate

Ethyl 3-(4-bromophenyl)-3-
oxopropanoate

CAS Number 50671-05-1[9] 26510-95-2[1]

Molecular Formula C₁₁H₁₁BrO₃[9] C₁₁H₁₁BrO₃[10]

Molecular Weight 271.11 g/mol [9] 271.11 g/mol [10]

Physical Form Liquid
Colorless to Yellow Liquid or

Solid[1]

Density 1.417 g/mL at 25 °C[9] 1.432 g/mL at 25 °C

Refractive Index n20/D 1.5545[9] n20/D 1.5700

Boiling Point Not readily available 268-269 °C

Flash Point Not readily available >230 °F

Experimental Workflow
The following diagram illustrates the logical workflow for the safe handling of Ethyl 3-(2-
bromophenyl)-3-oxopropanoate in a laboratory setting.
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Safe Handling Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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